Cas no 83701-16-0 (Lithocholic acid-d)

Lithocholic acid-d Properties

Names and Identifiers

• LITHOCHOLIC-2,2,4,4-D4 ACID
• Lithocholic Acid-d4
• <1,1,4,4-2H>-Lithocholsaeure
• 3-Hydroxycholan-24-oic Acid-d4
• A-cholanic Acid-d4
• A-cholanoic Acid-d4
• A-Hydroxy-5
• A-Hydroxycholanic Acid-d4
• Lithocholic acid-2,2,4,4-d4
• Lithocholic acid-d
• (3α,5β)-3-Hydroxycholan-24-oic-2,2,4,4-d4 acid (ACI)
• Lithocholic Acid-d4 (Lithocholate-d4)
• D99087
• (4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3-hydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• CS-0201332
• AKOS030242863
• 83701-16-0
• Lithocholic Acid D4
• CHEBI:192785
• Lithocholic-2,2,4,4-d4 acid
• (4R)-4-[(1R,3aS,3bR,5aR,7R,9aS,9bS,11aR)-7-hydroxy-9a,11a-dimethyl-hexadecahydro(6,6,8,8-H)-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
• DTXSID60584371
• Cholan-24-oic-2,2,4,4-d4 acid, 3-hydroxy-, (3a,5ss)-; (3a,5ss)-3-Hydroxycholan-24-oic-2,2,4,4-d4 acid; Lithocholic acid-d4; Lithocholic Acid-2,2,4,4-d4
• DA-75042
• 1ST10393D4
• (3alpha,5beta)-3-Hydroxy(2,2,4,4-~2~H_4_)cholan-24-oic acid
• (4R)-4-[(1R,3AS,3BR,5AR,7R,9AS,9BS,11AR)-7-HYDROXY-9A,11A-DIMETHYL-DODECAHYDRO(6,6,8,8-(2)H?)-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANOIC ACID
• Lithocholic acid-2,2,4,4-d4, 98 atom % D
• HY-B0172S
• +Expand

• MDL： MFCD00190473
• InChIKey： SMEROWZSTRWXGI-POXZWENPSA-N
• Inchi： 1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2
• SMILES： C[C@@]12[C@@H]([C@H](C)CCC(=O)O)CC[C@H]1[C@@H]1CC[C@@H]3C([2H])([2H])[C@@H](C([2H])([2H])C[C@]3(C)[C@H]1CC2)O

Computed Properties

• Exact Mass: 380.32300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 380.32285212g/mol
• Heavy Atom Count: 27
• Complexity: 574
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 5.50710
• PSA: 57.53000
• Melting Point: 184-186 °C(lit.)